Cas no 193065-08-6 (3-(10H-Phenothiazin-10-YL)propane-1-thiol)

• Product Name: 3-(10H-Phenothiazin-10-YL)propane-1-thiol
• CAS No: 193065-08-6
• MF: C₁₅H₁₅NS₂
• MW: 273.416301012039
• CID: 2787954
• PubChem ID: 71347324
• Update Time: 2025-04-21

3-(10H-Phenothiazin-10-YL)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(10H-PHENOTHIAZIN-10-YL)PROPANE-1-THIOL
• AKOS018581750
• DTXSID40773266
• 193065-08-6
• 3-(10H-Phenothiazin-10-YL)propane-1-thiol

• Inchi： 1S/C15H15NS2/c17-11-5-10-16-12-6-1-3-8-14(12)18-15-9-4-2-7-13(15)16/h1-4,6-9,17H,5,10-11H2
• InChI Key： VSGUBZQNHFGUOP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCS

Computed Properties

• Exact Mass: 273.06459183Da
• Monoisotopic Mass: 273.06459183Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų